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Compound of Interest

Compound Name: 2,2-Dimethylcyclohexanone

Cat. No.: B156460 Get Quote

CAS Number: 1193-47-1

This technical guide provides a comprehensive overview of 2,2-Dimethylcyclohexanone, a

sterically hindered ketone utilized as an intermediate in organic synthesis. This document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its properties, synthesis, and analytical characterization.

Chemical and Physical Properties
2,2-Dimethylcyclohexanone is a colorless to yellow liquid.[1] Its key physical and chemical

properties are summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 1193-47-1 [1][2][3]

Molecular Formula C₈H₁₄O [1][2][3]

Molecular Weight 126.20 g/mol [2]

Melting Point -20 °C [1]

Boiling Point 169-170 °C at 768 mmHg [1]

Density 0.912 g/mL at 25 °C [1]

Refractive Index (n²⁰/D) 1.448 [1]

Flash Point 122 °F (50 °C) [1][3]

Solubility
Soluble in Chloroform,

Dichloromethane
[1]

IUPAC Name 2,2-dimethylcyclohexan-1-one [3]

Synonyms
6,6-Dimethylcyclohexanone,

2,2-Dimethyl-1-cyclohexanone
[1]

Synthesis of 2,2-Dimethylcyclohexanone
While various synthetic routes to substituted cyclohexanones exist, a common method for the

preparation of 2,2-Dimethylcyclohexanone is through the Friedel-Crafts alkylation of

cyclohexanone with acetone. Although a specific detailed protocol for this exact transformation

is not readily available in the cited literature, a general experimental procedure based on

established Friedel-Crafts principles is provided below.

Experimental Protocol: Friedel-Crafts Alkylation
Objective: To synthesize 2,2-Dimethylcyclohexanone from cyclohexanone and acetone.

Materials:

Cyclohexanone
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Acetone

Anhydrous Aluminum Chloride (AlCl₃)

Dichloromethane (anhydrous)

Hydrochloric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser with a drying tube

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser

fitted with a drying tube, suspend anhydrous aluminum chloride in anhydrous

dichloromethane.

Cool the suspension in an ice bath with stirring.

Slowly add a solution of cyclohexanone and acetone in anhydrous dichloromethane to the

cooled suspension.
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After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature. The reaction may be gently heated to reflux to ensure completion, with

progress monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, cool the reaction mixture in an ice bath and slowly quench by the dropwise

addition of concentrated hydrochloric acid.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

aqueous sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be purified by fractional distillation under reduced pressure.

Spectroscopic Analysis
The structural elucidation of 2,2-Dimethylcyclohexanone is typically achieved through a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

13C NMR Spectroscopy
The 13C NMR spectrum of 2,2-Dimethylcyclohexanone provides information on the number

of unique carbon environments in the molecule.

Experimental Protocol: 13C NMR Spectroscopy

Sample Preparation: Dissolve a small amount of purified 2,2-Dimethylcyclohexanone in a

suitable deuterated solvent (e.g., CDCl₃) in an NMR tube.

Instrumentation: Acquire the spectrum on a standard NMR spectrometer (e.g., 400 MHz or

500 MHz).

Acquisition Parameters:

Observe Nucleus: 13C
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Decoupling: Proton-decoupled

Relaxation Delay: A standard relaxation delay (e.g., 2 seconds) should be used.

Number of Scans: A sufficient number of scans should be accumulated to achieve a good

signal-to-noise ratio.

Data Processing: Process the raw data (Free Induction Decay) using appropriate software.

This typically involves Fourier transformation, phase correction, and baseline correction.

Infrared (IR) Spectroscopy
The IR spectrum of 2,2-Dimethylcyclohexanone is characterized by a strong absorption band

corresponding to the carbonyl (C=O) stretching vibration.

Experimental Protocol: IR Spectroscopy

Sample Preparation: As 2,2-Dimethylcyclohexanone is a liquid, the spectrum can be

obtained as a neat thin film between two salt plates (e.g., NaCl or KBr). Alternatively, an

Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the sample

directly on the crystal.

Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

Data Acquisition:

Acquire a background spectrum of the empty instrument (or clean ATR crystal) to subtract

atmospheric CO₂ and water vapor absorptions.

Place the prepared sample in the instrument's sample holder.

Acquire the sample spectrum over a typical range (e.g., 4000-400 cm⁻¹).

Data Analysis: Identify the characteristic absorption bands, paying close attention to the

carbonyl stretching frequency.

Mass Spectrometry (MS)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b156460?utm_src=pdf-body
https://www.benchchem.com/product/b156460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass spectrometry provides information about the molecular weight and fragmentation pattern

of 2,2-Dimethylcyclohexanone.

Experimental Protocol: Mass Spectrometry

Sample Introduction: For a volatile compound like 2,2-Dimethylcyclohexanone, Gas

Chromatography-Mass Spectrometry (GC-MS) is a suitable method. A dilute solution of the

sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) is injected into

the GC.

Ionization Method: Electron Ionization (EI) at a standard energy of 70 eV is typically used.

Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer can be used to separate

the ions based on their mass-to-charge ratio (m/z).

Data Acquisition: The mass spectrum is recorded, showing the relative abundance of the

molecular ion and various fragment ions.

Data Analysis: Identify the molecular ion peak (M⁺) to confirm the molecular weight. Analyze

the fragmentation pattern to gain further structural information.

Biological Activity
While many cyclohexanone derivatives have been investigated for their biological activities,

including antimicrobial and anti-inflammatory properties, there is currently a lack of specific

information in the scientific literature regarding the involvement of 2,2-
Dimethylcyclohexanone in any signaling pathways or its specific biological activities.[4][5]

Further research would be necessary to elucidate any potential biological roles of this

compound.
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Caption: Synthesis of 2,2-Dimethylcyclohexanone.
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Caption: Analytical workflow for 2,2-Dimethylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2,2-
Dimethylcyclohexanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156460#2-2-dimethylcyclohexanone-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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